Cas no 1897275-20-5 (3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine)
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine Chemical and Physical Properties
Names and Identifiers
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- 3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine
- EN300-1905065
- 1897275-20-5
-
- Inchi: 1S/C12H15BrFNO/c1-16-12-10(5-9(13)6-11(12)14)8-3-2-4-15-7-8/h5-6,8,15H,2-4,7H2,1H3
- InChI Key: UQXUXNHDBLHUJX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)C1CNCCC1)OC)F
Computed Properties
- Exact Mass: 287.03210g/mol
- Monoisotopic Mass: 287.03210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 21.3Ų
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1905065-1g |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine |
1897275-20-5 | 1g |
$1371.0 | 2023-09-18 | ||
| Enamine | EN300-1905065-5g |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine |
1897275-20-5 | 5g |
$3977.0 | 2023-09-18 | ||
| Enamine | EN300-1905065-10g |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine |
1897275-20-5 | 10g |
$5897.0 | 2023-09-18 | ||
| Enamine | EN300-1905065-0.05g |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine |
1897275-20-5 | 0.05g |
$1152.0 | 2023-09-18 | ||
| Enamine | EN300-1905065-0.1g |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine |
1897275-20-5 | 0.1g |
$1207.0 | 2023-09-18 | ||
| Enamine | EN300-1905065-0.25g |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine |
1897275-20-5 | 0.25g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1905065-0.5g |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine |
1897275-20-5 | 0.5g |
$1316.0 | 2023-09-18 | ||
| Enamine | EN300-1905065-1.0g |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine |
1897275-20-5 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1905065-2.5g |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine |
1897275-20-5 | 2.5g |
$2688.0 | 2023-09-18 | ||
| Enamine | EN300-1905065-5.0g |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine |
1897275-20-5 | 5g |
$3977.0 | 2023-06-01 |
3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine
Research Briefing on 3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine (CAS: 1897275-20-5): Recent Advances and Applications
The compound 3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine (CAS: 1897275-20-5) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings regarding this molecule, with particular attention to its synthesis, biological activity, and pharmacological relevance.
Recent studies have highlighted the importance of this piperidine derivative as a versatile scaffold in medicinal chemistry. The presence of bromo and fluoro substituents on the phenyl ring, combined with the methoxy group at the ortho position, creates a distinctive electronic profile that enhances its binding affinity to various biological targets. Researchers have particularly noted its potential as a precursor for developing novel central nervous system (CNS) therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a σ1 receptor modulator, showing promising results in preclinical models of neuropathic pain. The research team optimized the synthesis route (yielding 1897275-20-5 with >95% purity) and characterized its binding kinetics through radioligand displacement assays. Their findings suggest this molecule could serve as a lead compound for developing non-opioid analgesics with reduced side-effect profiles.
In parallel research, the compound has shown inhibitory activity against certain kinase targets implicated in oncology. A recent patent application (WO2023/154672) describes derivatives of 3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine as potential CDK4/6 inhibitors, with preliminary data indicating selective cytotoxicity in breast cancer cell lines. The bromo substituent appears crucial for maintaining this selective activity profile.
From a chemical synthesis perspective, several innovative approaches to 1897275-20-5 have been reported. A 2024 Nature Protocols paper detailed a continuous-flow synthesis method that reduces reaction times from 48 hours to under 4 hours while improving yield and purity. This advancement could significantly impact the scalability of related pharmaceutical compounds.
Ongoing challenges in the field include optimizing the compound's pharmacokinetic properties, particularly its blood-brain barrier penetration and metabolic stability. Current structure-activity relationship (SAR) studies are systematically modifying the piperidine nitrogen and methoxy group to address these limitations while preserving therapeutic efficacy.
The compound's unique combination of halogen atoms and methoxy group also makes it valuable for PET radiotracer development. Recent work at major research institutions has begun exploring carbon-11 and fluorine-18 labeled versions for neuroimaging applications, potentially offering new diagnostic tools for neurodegenerative diseases.
As research progresses, 3-(5-bromo-3-fluoro-2-methoxyphenyl)piperidine continues to demonstrate remarkable versatility across multiple therapeutic areas. Future directions likely include expanded preclinical testing, further SAR optimization, and exploration of additional biological targets. The compound's structural features and demonstrated activities position it as an important molecule in contemporary drug discovery pipelines.
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